Cas no 2228620-72-0 ((1H-1,3-benzodiazol-5-yl)methyl sulfamate)

• Product Name: (1H-1,3-benzodiazol-5-yl)methyl sulfamate
• CAS No: 2228620-72-0
• MF: C₈H₉N₃O₃S
• MW: 227.240360021591
• CID: 6347264
• PubChem ID: 165674005
• Update Time: 2025-07-02

(1H-1,3-benzodiazol-5-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (1H-1,3-benzodiazol-5-yl)methyl sulfamate
• EN300-1987223
• 2228620-72-0

• Inchi： 1S/C8H9N3O3S/c9-15(12,13)14-4-6-1-2-7-8(3-6)11-5-10-7/h1-3,5H,4H2,(H,10,11)(H2,9,12,13)
• InChI Key： IEIYMVKWFKHIBA-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1=CC=C2C(=C1)NC=N2

Computed Properties

• Exact Mass: 227.03646233g/mol
• Monoisotopic Mass: 227.03646233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 106Ų

Additional information on (1H-1,3-benzodiazol-5-yl)methyl sulfamate

Comprehensive Overview of (1H-1,3-benzodiazol-5-yl)methyl sulfamate (CAS No. 2228620-72-0): Properties, Applications, and Research Insights

(1H-1,3-benzodiazol-5-yl)methyl sulfamate (CAS No. 2228620-72-0) is a specialized organic compound garnering significant attention in pharmaceutical and biochemical research. This sulfamate derivative, characterized by its benzodiazole core, exhibits unique structural and functional properties that make it a subject of interest for drug discovery and therapeutic applications. Its molecular formula and precise chemical synthesis pathways have been explored in recent studies, highlighting its potential as a bioactive scaffold.

The compound’s sulfamate functional group is particularly noteworthy, as it often contributes to enhanced metabolic stability and bioavailability in drug candidates. Researchers are investigating its role in modulating enzymatic activity, with preliminary data suggesting applications in targeted therapy and enzyme inhibition. The benzodiazole moiety further augments its versatility, enabling interactions with biological targets such as receptors and proteins.

In the context of current trends, (1H-1,3-benzodiazol-5-yl)methyl sulfamate aligns with the growing demand for small-molecule therapeutics and precision medicine. Its potential in addressing neurodegenerative diseases and inflammatory disorders has sparked discussions in academic and industrial circles. For instance, its structural analogs have shown promise in preclinical studies for kinase inhibition, a hot topic in oncology research.

From a synthetic chemistry perspective, the compound’s CAS No. 2228620-72-0 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories emphasize the importance of quality control and analytical validation when working with such compounds, ensuring reproducibility in experimental outcomes. Advanced techniques like HPLC and NMR spectroscopy are routinely employed to confirm its purity and structural integrity.

Beyond pharmaceuticals, (1H-1,3-benzodiazol-5-yl)methyl sulfamate is also explored in material science for its potential in designing functional polymers and sensors. Its electron-rich aromatic system and sulfamate group enable unique interactions with other molecules, making it a candidate for molecular recognition applications. This interdisciplinary relevance underscores its value in both life sciences and advanced materials.

Environmental and safety profiles of this compound are equally critical. While not classified as hazardous, researchers adhere to green chemistry principles during its synthesis and handling. Sustainable methods, such as catalytic reactions and solvent-free processes, are increasingly adopted to minimize ecological impact—a priority aligned with global ESG (Environmental, Social, and Governance) trends.

In summary, (1H-1,3-benzodiazol-5-yl)methyl sulfamate (CAS No. 2228620-72-0) represents a compelling case study in modern chemical research. Its dual utility in drug development and material innovation, combined with rigorous scientific validation, positions it as a compound of enduring relevance. As AI-driven drug discovery and high-throughput screening advance, this molecule’s role is likely to expand, offering new avenues for scientific and industrial breakthroughs.